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Compound of Interest

Compound Name: 4-Iodo-m-xylene

Cat. No.: B031699 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and operational and disposal plans for handling 4-Iodo-m-xylene in

a laboratory setting. Adherence to these guidelines is critical for ensuring personal safety and

minimizing environmental impact.

Safety and Hazard Information
4-Iodo-m-xylene is a chemical that requires careful handling due to its potential hazards. It is

known to cause skin and serious eye irritation, and may also cause respiratory irritation.[1]

Hazard Identification:

Hazard Statement GHS Classification

H315: Causes skin irritation Skin corrosion/irritation (Category 2)

H319: Causes serious eye irritation Serious eye damage/eye irritation (Category 2A)

H335: May cause respiratory irritation
Specific target organ toxicity, single exposure;

Respiratory tract irritation (Category 3)

Physical and Chemical Properties:
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Property Value

Molecular Formula C8H9I

Molecular Weight 232.06 g/mol [2][3]

Physical Description Clear yellow liquid[4]

Density 1.628 g/mL at 25 °C[4]

Boiling Point 105-106 °C at 5 mm Hg[4]

Flash Point >230 °F (>110 °C)[4]

Storage Temperature -20°C[2]

Personal Protective Equipment (PPE)
The appropriate selection and use of PPE is the primary defense against exposure to 4-Iodo-
m-xylene. The following table outlines the recommended PPE for handling this chemical.
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PPE Category Specification Rationale

Eye Protection

Chemical splash goggles

meeting ANSI Z87.1 or

European Standard EN166. A

face shield should be worn

over goggles if there is a

significant splash risk.

To protect eyes from splashes

and vapors.

Hand Protection

Chemical-impermeable gloves,

such as nitrile or neoprene. For

extended exposure, consider

double-gloving.

To prevent skin contact.

Disposable nitrile gloves offer

good protection against

incidental splashes.

Body Protection

A flame-resistant lab coat, fully

buttoned. Long pants and

closed-toe shoes are

mandatory.

To protect skin and personal

clothing from spills.

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood. If ventilation is

inadequate, a vapor respirator

may be required.

To prevent inhalation of vapors

which may cause respiratory

irritation.

Operational Plan: Step-by-Step Handling
Procedures
A meticulous and systematic approach is crucial for the safe handling of 4-Iodo-m-xylene.

1. Preparation and Precautionary Measures:

Hazard Assessment: Before beginning any work, conduct a thorough hazard assessment for

the planned experiment.

Fume Hood Preparation: Ensure the chemical fume hood is clean, uncluttered, and the

ventilation is functioning correctly.
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Gather Materials: Assemble all necessary equipment (glassware, spatulas, weighing paper,

etc.) and reagents before introducing 4-Iodo-m-xylene.

Emergency Equipment: Confirm the location and accessibility of the nearest safety shower

and eyewash station.

2. Weighing and Transferring:

Personal Protective Equipment: Don all required PPE as specified in the table above.

Inert Atmosphere (if required): If the reaction is sensitive to air or moisture, prepare a dry,

inert atmosphere (e.g., nitrogen or argon) in the reaction vessel.

Weighing: Tare a clean, dry container on an analytical balance inside the fume hood.

Carefully dispense the required amount of 4-Iodo-m-xylene into the container.

Transfer: Use a clean spatula or pipette to transfer the weighed 4-Iodo-m-xylene to the

reaction vessel. To ensure complete transfer, the weighing container can be rinsed with a

small amount of the reaction solvent and the rinsing added to the reaction vessel.

Cleaning: Immediately clean any spills on the balance or work surface with an appropriate

solvent and absorbent material.

3. Dissolving:

Solvent Addition: In the fume hood, add the desired solvent to the reaction vessel containing

the 4-Iodo-m-xylene.

Mixing: Use a magnetic stirrer or gentle agitation to facilitate dissolution.

Observation: Ensure the solid is fully dissolved before proceeding with the next steps of the

experiment.

Disposal Plan
Proper disposal of 4-Iodo-m-xylene and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.
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Waste Collection:

Liquid Waste: Collect all waste containing 4-Iodo-m-xylene in a designated, properly

labeled, and sealed hazardous waste container for halogenated organic compounds.

Solid Waste: Dispose of contaminated solid waste (e.g., gloves, weighing paper,

absorbent pads) in a separate, clearly labeled hazardous waste container.

Container Labeling: All waste containers must be labeled with the words "Hazardous Waste,"

the full chemical name (4-Iodo-m-xylene), and the specific hazards (e.g., Irritant).

Disposal Method: All chemical waste must be disposed of through the institution's designated

hazardous waste management program. Do not pour 4-Iodo-m-xylene down the drain or

dispose of it in regular trash.[5]

Experimental Workflow Diagram
The following diagram illustrates the key steps for the safe handling of 4-Iodo-m-xylene.
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Caption: Workflow for Safe Handling of 4-Iodo-m-xylene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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